Cas no 896312-55-3 (6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate)
6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate Chemical and Physical Properties
Names and Identifiers
-
- 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
- [6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 3,4-diethoxybenzoate
- Benzoic acid, 3,4-diethoxy-, 6-[[(4-methyl-4H-1,2,4-triazol-3-yl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
- AKOS024660795
- SR-01000022847-1
- 6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
- F2568-0050
- SR-01000022847
- 6-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
- 896312-55-3
-
- Inchi: 1S/C20H21N3O6S/c1-4-26-16-7-6-13(8-17(16)27-5-2)19(25)29-18-10-28-14(9-15(18)24)11-30-20-22-21-12-23(20)3/h6-10,12H,4-5,11H2,1-3H3
- InChI Key: ISBFAEVPHUUWNA-UHFFFAOYSA-N
- SMILES: C(OC1C(=O)C=C(CSC2N(C)C=NN=2)OC=1)(=O)C1=CC=C(OCC)C(OCC)=C1
Computed Properties
- Exact Mass: 431.11510657g/mol
- Monoisotopic Mass: 431.11510657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 10
- Complexity: 686
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 127Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- Boiling Point: 649.6±65.0 °C(Predicted)
- pka: 1.81±0.10(Predicted)
6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2568-0050-2μmol |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-5μmol |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-10μmol |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-20μmol |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-1mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-2mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-3mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-4mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-5mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2568-0050-10mg |
6-{[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate |
896312-55-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
Introduction to Compound with CAS No. 896312-55-3 and Product Name: 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate
The compound with the CAS number 896312-55-3 and the product name 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic sulfonamides that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications.
At the core of this compound's structure lies a pyranopyranone scaffold, which is known for its stability and versatility in drug design. The presence of a sulfanylmethyl group attached to the 1,2,4-triazole ring introduces a unique electronic and steric environment that can modulate interactions with biological targets. This feature has been extensively explored in recent years, leading to the development of novel molecules with enhanced binding affinity and selectivity.
The 3,4-diethoxybenzoate moiety further contributes to the compound's pharmacological profile by providing a hydrophobic anchor that facilitates membrane interaction. This structural component has been implicated in improving oral bioavailability and metabolic stability, making it an attractive feature for drug candidates. The combination of these structural elements has positioned this compound as a promising lead in the quest for new therapeutic agents.
Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry due to their ability to engage with various biological pathways. For instance, compounds containing the 1,2,4-triazole core have demonstrated efficacy in inhibiting enzymes involved in inflammation and cancer progression. The specific modification of this triazole ring with a sulfanylmethyl group has been shown to enhance its interaction with target proteins, leading to more potent and selective inhibition.
In particular, the pyranopyranone scaffold has been recognized for its role in modulating enzyme activity and receptor binding. This motif is commonly found in natural products and has been successfully incorporated into synthetic molecules designed for therapeutic purposes. The structural rigidity provided by the pyranopyranone ring allows for precise tuning of molecular interactions, making it an ideal candidate for drug development.
The 3,4-diethoxybenzoate group adds another layer of complexity to the compound's pharmacological properties. This ester moiety has been shown to enhance solubility and improve pharmacokinetic profiles when incorporated into drug candidates. Additionally, the diethoxy substitution pattern on the benzoate ring can influence electronic distribution, thereby affecting binding affinity and metabolic stability.
Current research in this area is focused on understanding how structural modifications can be leveraged to optimize biological activity. For example, computational studies have demonstrated that subtle changes in the position or type of substituents can significantly alter binding affinity and selectivity. These insights have guided the design of novel derivatives with improved pharmacological profiles.
One notable application of this compound is in the development of inhibitors targeting enzymes involved in metabolic pathways associated with diseases such as diabetes and obesity. The sulfanylmethyl group has been shown to interact effectively with active sites of key enzymes like kinases and phosphodiesterases. By modulating these enzymatic activities, the compound holds promise for treating conditions related to metabolic dysregulation.
Furthermore, the pyranopyranone scaffold has been explored for its potential in anticancer therapy. Preclinical studies have indicated that derivatives of this scaffold can induce apoptosis in cancer cells by disrupting critical signaling pathways. The combination of these structural features makes this compound a valuable asset in oncology research.
The diethoxybenzoate group also contributes to its potential as an anticancer agent by enhancing cellular uptake and retention. This property is particularly important for drugs designed to target solid tumors, where efficient delivery is essential for therapeutic efficacy. The hydrophobic nature of this moiety facilitates membrane penetration, ensuring that the active moiety reaches its target site within cells.
In conclusion, the compound with CAS number 896312-55-3 and product name 6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate represents a significant advancement in pharmaceutical chemistry. Its unique structural features—such as the pyranopyranone scaffold, sulfanylmethyl group on a triazole ring, and diethoxybenzoate moiety—make it a promising candidate for treating various diseases. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in modern drug development.
896312-55-3 (6-{(4-methyl-4H-1,2,4-triazol-3-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 3,4-diethoxybenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)